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Compound of Interest

Compound Name: 4-Chloro-2-cyclohexylphenol

Cat. No.: B079803

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and
formulation chemists on the application of 4-Chloro-2-cyclohexylphenol as an active biocidal
agent in disinfectant formulations. We delve into the physicochemical properties, putative
mechanism of action, and known antimicrobial efficacy of this halogenated phenolic compound.
This guide furnishes detailed protocols for the preparation of a model disinfectant formulation,
standardized antimicrobial efficacy testing via suspension methods, and conducting
accelerated stability studies. The causality behind experimental choices is elucidated to
empower formulation scientists with the foundational knowledge required for developing robust
and effective disinfectant products.

Introduction: The Potential of Halogenated Phenols

Phenolic compounds have been a cornerstone of disinfection since Joseph Lister's pioneering
work in antiseptic surgery.[1] Their efficacy is derived from their ability to induce gross and
irreversible damage to microbial cells. The introduction of halogen substituents and alky!l
groups onto the phenol ring can significantly modulate the antimicrobial potency, spectrum, and
physicochemical properties of the parent molecule.[2] 4-Chloro-2-cyclohexylphenol, a
chlorinated derivative, combines the inherent biocidal activity of the phenol group with the
lipophilicity imparted by a cyclohexyl ring, suggesting a strong potential for disrupting the lipid-
rich membrane structures of microorganisms. Published data, though limited, confirms its
potent inhibitory activity against anaerobic sulfate-reducing bacteria, a critical application in
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industrial settings.[3] This guide serves to consolidate the available knowledge and provide a
practical framework for its evaluation in broader disinfectant applications.

Physicochemical & Toxicological Profile

A thorough understanding of the active substance is the foundation of effective formulation. Key
properties of 4-Chloro-2-cyclohexylphenol are summarized below.

Property Value Source

IUPAC Name 4-chloro-2-cyclohexylphenol PubCheml[4]
CAS Number 13081-17-9 PubChem[4]
EC Number 235-988-4 PubChem[4]
Molecular Formula C12H1s5CIO PubChem[4]
Molecular Weight 210.70 g/mol PubChem[4]
Physical Form Brown crystalline powder PubChem[4]

H301 (Toxic if swallowed),
H315 (Causes skin irritation),
H318 (Causes serious eye
GHS Hazard Statements damage), H335 (May cause PubChem[4]
respiratory irritation), H413
(May cause long lasting

harmful effects to aquatic life)

Putative Mechanism of Antimicrobial Action

The primary mechanism of action for phenolic compounds, including 4-Chloro-2-
cyclohexylphenol, is the disruption of microbial cell integrity. This multi-target action makes
the development of resistance more challenging compared to single-target agents. The process
can be visualized as a sequence of events:

e Adsorption & Partitioning: The lipophilic cyclohexyl group facilitates the partitioning of the
molecule from the aqueous phase into the lipid bilayer of the microbial cell membrane.
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e Membrane Disruption: At lower concentrations, phenols increase membrane permeability,
leading to the leakage of essential intracellular components like ions (K+) and metabolites.

o Protein Denaturation: At higher, biocidal concentrations, the phenolic hydroxyl group disrupts
hydrogen bonds and the tertiary structure of cellular proteins, including critical membrane-
bound enzymes (e.g., ATPases) and cytoplasmic enzymes, leading to their inactivation and
cell death.[5]
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Caption: Putative mechanism of 4-Chloro-2-cyclohexylphenol against microbial cells.

Antimicrobial Spectrum & Efficacy

Specific efficacy data for 4-Chloro-2-cyclohexylphenol against a broad range of
microorganisms is not widely available in peer-reviewed literature. However, its activity has
been documented against specific industrial spoilage organisms.

Target .

. . Test Efficacy Source
Microorganism

: - 50 - 500 ppm
Sulfate-Reducing Inhibition of H2S o
) ) (complete inhibition DTIC[3]
Bacteria production
for 28 days)
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lllustrative Example of Expected Efficacy: Based on data from structurally similar halogenated
phenols, such as 4-chloro-2,6-bis(2-hydroxy-a-tolyl)phenol[2], a plausible efficacy profile can

be projected. The following Minimum Inhibitory Concentration (MIC) values are for illustrative
purposes only and must be confirmed experimentally.

Expected MIC Range

Target Organism Type

(hg/mL or ppm)
Staphylococcus aureus Gram-positive Bacteria 1-10
Pseudomonas aeruginosa Gram-negative Bacteria >100
Escherichia coli Gram-negative Bacteria >100
Candida albicans Yeast 25-100
Aspergillus brasiliensis Mold 50 - 200

This expected profile, common for many phenolic compounds, suggests strong activity against
Gram-positive bacteria and fungi, with potentially lower intrinsic activity against Gram-negative
bacteria, which possess a protective outer membrane. Formulation strategies, such as the
inclusion of chelating agents, can enhance activity against these more resistant organisms.

Principles of Formulation Development

Due to its hydrophobic nature, 4-Chloro-2-cyclohexylphenol requires a carefully designed
formulation to ensure its solubility, stability, and bioavailability in an aqueous-based
disinfectant.

e Solvents/Hydrotropes: Water-miscible organic solvents like isopropyl alcohol, ethanol, or
propylene glycol are essential to solubilize the active ingredient in the concentrate and
prevent precipitation upon dilution.

o Surfactants: A surfactant system (anionic, non-ionic, or a blend) is critical. It serves multiple
functions:

o Wetting: Reduces surface tension, allowing the disinfectant to spread evenly across
surfaces.
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o Emulsification/Micellization: Keeps the phenolic active dispersed and stable in the final
use-dilution.

o Cleaning: Provides detergency to remove soil, which can otherwise shield
microorganisms.

o Potentiation: Some surfactants can disrupt the microbial outer membrane, enhancing the
uptake of the active.

o pH Modifiers: The pH of the formulation can influence both the stability of the active and its
antimicrobial activity. For phenols, an acidic pH is often preferred as it maintains the
molecule in its more active, non-ionized form.

o Co-Actives/Synergists: To broaden the antimicrobial spectrum or achieve faster kill times, 4-
Chloro-2-cyclohexylphenol can be combined with other biocides like quaternary
ammonium compounds (QACSs), or potentiated with chelating agents like EDTA, which
destabilizes the outer membrane of Gram-negative bacteria.

Experimental Protocols
Protocol 1: Preparation of a Model Disinfectant
Concentrate

This protocol describes the preparation of a 100 mL laboratory-scale batch of a model
disinfectant concentrate.

Materials:

4-Chloro-2-cyclohexylphenol (Active Ingredient)

Isopropyl Alcohol (Solvent)

Sodium Lauryl Sulfate (Anionic Surfactant)

Citric Acid (pH Modifier)

Deionized Water
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e Magnetic stirrer and stir bar

o Beakers and graduated cylinders

Procedure:

Solvent Pre-mix: In a 150 mL beaker, add 40 mL of Isopropyl Alcohol.

o Active Solubilization: While stirring, slowly add 1.0 g of 4-Chloro-2-cyclohexylphenol to the
isopropyl alcohol. Continue stirring until fully dissolved. The solution should be clear.

o Surfactant Addition: Add 10.0 g of Sodium Lauryl Sulfate to the solution. Stir until
homogeneous.

e Agueous Phase: In a separate beaker, dissolve 0.5 g of Citric Acid in 48.5 mL of deionized
water.

e Final Combination: Slowly add the aqueous phase to the alcoholic solution while stirring
continuously. A brief period of cloudiness may occur before the solution clears.

e Homogenization & QC: Stir for an additional 15 minutes. Measure the final pH (target: 3.0-
4.0) and observe for clarity.

This concentrate, when diluted 1:100 in water, yields a use-solution containing 100 ppm of the
active ingredient.
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1. Prepare Solvent Phase
(40mL Isopropyl Alcohol)

'

2. Dissolve Active
(1.0g 4-Chloro-2-cyclohexylphenol)

3. Add Surfactant 4. Prepare Aqueous Phase
(10.0g Sodium Lauryl Sulfate) (48.5mL DI Water + 0.5¢g Citric Acid)

5. Combine Phases

(Add Aqueous to Solvent)

6. Homogenize
(Stir 15 min)

7. Quality Control
(Check pH, Clarity)

End: Concentrate Ready
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Start: Equilibrate all
reagents to 20°C

1. Prepare Test Tube
8mL Disinfectant + 1mL Soil Load

.

2. Inoculate (T=0)
Add 1mL Bacterial Suspension
Start Timer

.

3. Contact Time>
(e.g., 5 minutes

4. Neutralize

Transfer 1mL to 9mL Neutralizer

5. Enumerate
Serial Dilutions & Plate on Agar
6. Incubate
(37°C for 24-48h)
7. Calculate Log Reduction

End: Efficacy Determined

Click to download full resolution via product page

Caption: Workflow for a quantitative suspension efficacy test.
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Protocol 3: Accelerated Stability Assessment

This protocol outlines an accelerated stability study to predict the shelf-life of the disinfectant
concentrate, based on TGA and ICH guidelines.

Materials:

Multiple, sealed final-package containers of the disinfectant concentrate from a single batch.

Stability chamber capable of maintaining 40°C = 2°C and 75% + 5% Relative Humidity (RH).

Analytical instrumentation (e.g., HPLC for active concentration, pH meter).

Materials for antimicrobial efficacy testing (as per Protocol 2).
Procedure:

« Initial Analysis (T=0): Before placing samples in the stability chamber, perform a full analysis
on a control sample. This includes:

o Physical Properties: Appearance (color, clarity), pH.

o Chemical Properties: Assay of 4-Chloro-2-cyclohexylphenol via a validated HPLC
method.

o Antimicrobial Efficacy: Test a use-dilution for bactericidal activity (Protocol 2).
o Storage: Place the remaining samples in the stability chamber at 40°C / 75% RH.

o Time-Point Testing: Pull samples from the chamber at specified intervals (e.g., 1, 3, and 6
months).

e Analysis: At each time point, repeat the full analysis performed at T=0.
» Evaluation: Compare the results at each time point to the initial T=0 data.

o Acceptance Criteria: Typically, the active ingredient concentration should not fall below
90% of the initial claim. Physical properties should remain within specification. A significant
loss of antimicrobial efficacy would indicate instability.
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o Shelf-Life Prediction: Data from a 6-month accelerated study can often be used to support
a preliminary shelf-life of up to 24 months, pending confirmation with real-time stability
data.

Safety and Regulatory Considerations

Safety: 4-Chloro-2-cyclohexylphenol is classified as toxic if swallowed and causes severe
skin and eye irritation. [4]All handling should be performed in a well-ventilated area using
appropriate Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab
coat.

Regulatory Status: As of the date of this document, 4-Chloro-2-cyclohexylphenol (CAS
13081-17-9, EC 235-988-4) is listed on chemical inventories. [4]However, its specific
registration as an approved active substance for biocidal products under major regulatory
frameworks like the EU Biocidal Products Regulation (BPR) or the U.S. Environmental
Protection Agency (EPA) was not confirmed. It is the sole responsibility of the product
developer to verify the current regulatory status and ensure compliance for the intended market
and application before any commercialization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: 4-Chloro-2-cyclohexylphenol in
Disinfectant Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079803#application-of-4-chloro-2-cyclohexylphenol-
in-disinfectant-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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